5-(Azidomethyl)-2,2-dimethyltetrahydrofuran

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 5-(azidomethyl)-2,2-dimethyloxolane
• InChI: InChI=1S/C7H13N3O/c1-7(2)4-3-6(11-7)5-9-10-8/h6H,3-5H2,1-2H3
• InChI Key: KXZCFNXWFCMVOG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(O1)CN=[N+]=[N-])C

Description

5-(Azidomethyl)-2,2-dimethyltetrahydrofuran is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-(Bromomethyl)-2,2-dimethyltetrahydrofuran (36 g, 186 mmol) in DMF (300 ml) was treated with solid sodium azide (12.73 g, 196 mmol) and heated at 90° C. for 4 hrs. The mixture was allowed to cool to RT and partitioned between water (1.5 l) and ether (2×500 ml). The ether layer was separated and washed with (0.5M) LiCl (500 ml), dried MgSO4, filtered and evaporated to afford the title compound;